Cas no 2008781-32-4 (Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester
• CAS No: 2008781-32-4
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5293602
• Update Time: 2025-10-21

Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H23NO3/c1-5-6-12(16)10-7-8-11(9-10)15-13(17)18-14(2,3)4/h7-8,10-11H,5-6,9H2,1-4H3,(H,15,17)
• InChI Key： OQZSNWLHLJBBPV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC(C(=O)CCC)C=C1

Additional information on Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester

Recent Advances in the Study of Carbamic Acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl Ester (CAS: 2008781-32-4)

The compound Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (CAS: 2008781-32-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentenyl and carbamate ester functionalities, is being explored for its potential applications in drug development and therapeutic interventions. Recent studies have focused on its synthesis, structural elucidation, and biological activity, providing valuable insights into its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step synthesis involving a key cyclopentenyl intermediate, followed by carbamate formation and tert-butyl ester protection. The study also reported on the compound's stability under various physiological conditions, which is crucial for its potential use as a drug candidate. The synthetic methodology offers a robust platform for further derivatization and optimization.

In terms of biological activity, preliminary in vitro assays have demonstrated that Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester exhibits moderate inhibitory effects on certain inflammatory pathways. A 2024 research article in Bioorganic & Medicinal Chemistry Letters revealed that the compound interacts with specific protein targets involved in the NF-κB signaling pathway, suggesting its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

Another area of interest is the compound's potential role in cancer therapy. Recent findings from a collaborative study between academic and industrial researchers indicated that derivatives of this carbamic acid ester could act as prodrugs, releasing active moieties upon enzymatic cleavage. The study, published in ACS Chemical Biology, explored the compound's ability to deliver cytotoxic agents selectively to tumor cells, thereby minimizing off-target effects. This approach aligns with the growing trend in precision medicine and targeted drug delivery systems.

Despite these promising developments, challenges remain in the clinical translation of Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to enhance potency and selectivity, as well as the development of novel delivery systems to improve therapeutic efficacy. The compound's versatility and unique chemical structure position it as a valuable scaffold for further investigation in drug discovery.

In conclusion, Carbamic acid, N-[4-(1-oxobutyl)-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester (CAS: 2008781-32-4) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, combined with its emerging biological activities, makes it a compound of significant interest. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.